Cas no 186090-34-6 (Benzenamine, 3-methoxy-4-(1-piperidinyl)-)

Benzenamine, 3-methoxy-4-(1-piperidinyl)- structure
186090-34-6 structure
Product Name:Benzenamine, 3-methoxy-4-(1-piperidinyl)-
CAS No:186090-34-6
MF:C12H18N2O
MW:206.284122943878
CID:1378743
PubChem ID:15256491
Update Time:2025-04-20

Benzenamine, 3-methoxy-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-4-piperidin-1-ylaniline
    • 3-methoxy-4-piperidin-1-yl-phenylamine
    • Benzenamine, 3-methoxy-4-(1-piperidinyl)-
    • AKOS000114351
    • CS-0333770
    • 186090-34-6
    • 3-methoxy-4-piperidinoaniline
    • STL480846
    • 3-Methoxy-4-(piperidin-1-yl)aniline
    • SCHEMBL3166854
    • DTXSID70570543
    • MAGNNZDTPVFTPY-UHFFFAOYSA-N
    • DB-331380
    • MDL: MFCD13705014
    • Inchi: 1S/C12H18N2O/c1-15-12-9-10(13)5-6-11(12)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8,13H2,1H3
    • InChI Key: MAGNNZDTPVFTPY-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1N1CCCCC1)N

Computed Properties

  • Exact Mass: 206.14204
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • PSA: 38.49

Benzenamine, 3-methoxy-4-(1-piperidinyl)- Pricemore >>

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